L-heptaguluronic acid heptasodium salt

Chinese Name

古罗糖醛酸七糖

English Name

标识符

CAS No.

862694-87-9

Molecular Formula

C42H58O43

Molecular Weight

1250.8800

Compound details reference Kuujia Chemical Encyclopedia: 862694-87-9

Druglikeness Data

78 parameters, 11 categories · Click card to view detailed data

76%

59/78 druglikeness.fields

druglikeness.dataCompleteness

druglikeness.filled59

druglikeness.missing19

druglikeness.gapCategories

Solubility 0%Metabolic Stability 0%Absorption 33%

druglikeness.suggestPriority

Showing all 11 categories

1342.7900

druglikeness.valid

TPSA

770.0000

druglikeness.valid

pKa_acidic

3.0000

druglikeness.valid

pKa_basic

LogP

-10.0000

druglikeness.valid

LogD

-10.0000

druglikeness.valid

HBA

druglikeness.valid

water_solubility

gastric_fluid_solubility

intestinal_fluid_solubility

solubility_ph_2

solubility_ph_7_4

Caco2_permeability

MDCK_permeability

BBB_permeability

druglikeness.valid

corneal_permeability

HIA

Low

druglikeness.valid

bioavailability

PPB

tissue_distribution

Low (primarily extracellular)

druglikeness.valid

blood_brain_barrier

druglikeness.valid

placental_barrier

druglikeness.valid

milk_secretion

druglikeness.valid

liver_microsome_stability

plasma_stability

half_life

CYP1A2_substrate

druglikeness.valid

CYP1A2_inhibitor

druglikeness.valid

CYP2C9_substrate

druglikeness.valid

CYP2C9_inhibitor

druglikeness.valid

CYP2C19_substrate

druglikeness.valid

CYP2C19_inhibitor

druglikeness.valid

CYP2D6_substrate

druglikeness.valid

CYP2D6_inhibitor

druglikeness.valid

CYP3A4_substrate

druglikeness.valid

CYP3A4_inhibitor

druglikeness.valid

UGT1A1_substrate

druglikeness.valid

UGT1A3_substrate

druglikeness.valid

UGT1A4_substrate

druglikeness.valid

UGT1A6_substrate

druglikeness.valid

UGT1A9_substrate

druglikeness.valid

Ames_test

druglikeness.valid

micronucleus_test

druglikeness.valid

chromosomal_aberration

druglikeness.valid

DNA_damage

druglikeness.valid

carcinogenicity

druglikeness.valid

LD50_oral

LD50_iv

hepatotoxicity

druglikeness.valid

cardiotoxicity

druglikeness.valid

nephrotoxicity

druglikeness.valid

neurotoxicity

druglikeness.valid

hERG_inhibition

druglikeness.valid

Pgp_substrate

druglikeness.valid

Pgp_inhibitor

druglikeness.valid

BCRP_substrate

Unknown

druglikeness.valid

BCRP_inhibitor

Unknown

druglikeness.valid

OATP1B1_substrate

Unknown

druglikeness.valid

OATP1B1_inhibitor

Unknown

druglikeness.valid

OATP1B3_substrate

Unknown

druglikeness.valid

OATP1B3_inhibitor

Unknown

druglikeness.valid

drug_induced_liver_injury

druglikeness.valid

QT_prolongation

druglikeness.valid

skin_sensitization

druglikeness.valid

respiratory_toxicity

druglikeness.valid

reproductive_toxicity

druglikeness.valid

Peff

Syn_Accessibility

MRTD

Skin_Sens

druglikeness.valid

Resp_Sens

druglikeness.valid

Photo_tox

druglikeness.valid

Ser_ALK

druglikeness.valid

Ser_GGT

Ser_LDH

Ser_AST

Ser_ALT

druglikeness.quickNavigation

Related Diseases

动脉粥样硬化

Atherosclerosis

Corresponding Targets:

LOX-1 (OLR1)AMPK (PRKAA1)EHMT2 (EHMT2)

炎症性肠病

Inflammatory Bowel Disease

Corresponding Targets:

AMPK (PRKAA1)NOTCH1 (NOTCH1)[object (N/A)

肝纤维化

Liver fibrosis

Corresponding Targets:

AMPK (PRKAA1)BCL2 (BCL2)[object (N/A)

骨关节炎

Osteoarthritis

Corresponding Targets:

AMPK (PRKAA1)BCL2 (BCL2)[object (N/A)

糖尿病性肾病

Diabetic Nephropathy

Corresponding Targets:

AMPK (PRKAA1)PRKCA (PRKCA)ALOX5 (ALOX5)

Plant Sources

No plant sources

L-heptaguluronic acid heptasodium salt

Chinese Name

English Name

标识符

Druglikeness Data

Basic Properties

Solubility

Absorption

Distribution

Metabolic Stability

CYP Metabolism

UGT Metabolism

Genotoxicity

Toxicity Assessment

Transporters

Risk Assessment

相关化合物

L-heptaguluronic acid heptasodium salt

Chinese Name

English Name

标识符

Druglikeness Data

Basic PropertiesMolecular weight, TPSA, LogP, etc.86%6/7 druglikeness.fields

Basic Properties

SolubilityWater solubility, gastric/intestinal solubility0%0/5 druglikeness.fields

Solubility

AbsorptionCaco-2, BBB, corneal permeability33%2/6 druglikeness.fields

Absorption

DistributionPlasma protein binding, volume of distribution67%4/6 druglikeness.fields

Distribution

Metabolic StabilityLiver microsomal, plasma stability0%0/3 druglikeness.fields

Metabolic Stability

CYP MetabolismCYP1A2/2C9/2C19/2D6/3A4100%10/10 druglikeness.fields

CYP Metabolism

UGT MetabolismUGT-catalyzed metabolism100%5/5 druglikeness.fields

UGT Metabolism

GenotoxicityAmes, chromosomal aberration100%5/5 druglikeness.fields

Genotoxicity

Toxicity AssessmentCardiac, hepatic, renal toxicity71%5/7 druglikeness.fields

Toxicity Assessment

TransportersP-gp, BCRP, OATP, etc.100%8/8 druglikeness.fields

Transporters

Risk AssessmentPAINS, Brenk, Lipinski56%9/16 druglikeness.fields

Risk Assessment

相关化合物